Cas no 2172582-52-2 (3-3,3-difluoro-1-(hydroxymethyl)cyclobutyl-3-hydroxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-3,3-difluoro-1-(hydroxymethyl)cyclobutyl-3-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 2172582-52-2
• MF: C₉H₁₄F₂O₄S
• MW: 256.266869068146
• CID: 5569057
• PubChem ID: 165597093
• Update Time: 2025-07-17

3-3,3-difluoro-1-(hydroxymethyl)cyclobutyl-3-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-[3,3-difluoro-1-(hydroxymethyl)cyclobutyl]-3-hydroxy-1lambda6-thiolane-1,1-dione
• 2172582-52-2
• EN300-1646498
• 3-3,3-difluoro-1-(hydroxymethyl)cyclobutyl-3-hydroxy-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C9H14F2O4S/c10-9(11)3-7(4-9,5-12)8(13)1-2-16(14,15)6-8/h12-13H,1-6H2
• InChI Key： RCWRMQLHEUPKNG-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(CO)CC(C1)(F)F)O)(=O)=O

Computed Properties

• Exact Mass: 256.05808642g/mol
• Monoisotopic Mass: 256.05808642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83Ų

Additional information on 3-3,3-difluoro-1-(hydroxymethyl)cyclobutyl-3-hydroxy-1lambda6-thiolane-1,1-dione

Research Brief on 3-3,3-difluoro-1-(hydroxymethyl)cyclobutyl-3-hydroxy-1lambda6-thiolane-1,1-dione (CAS: 2172582-52-2)

The compound 3-3,3-difluoro-1-(hydroxymethyl)cyclobutyl-3-hydroxy-1lambda6-thiolane-1,1-dione (CAS: 2172582-52-2) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and thiolane-1,1-dione structural motifs, has garnered attention due to its potential therapeutic applications, particularly in the modulation of enzymatic pathways and as a scaffold for drug development. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, aiming to elucidate its mechanism of action and therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient production of 3-3,3-difluoro-1-(hydroxymethyl)cyclobutyl-3-hydroxy-1lambda6-thiolane-1,1-dione, with improved yield and purity. The compound's structural complexity, featuring both fluorine and hydroxyl functional groups, presents challenges in synthesis but also offers opportunities for selective modifications. Researchers have employed advanced techniques such as asymmetric catalysis and flow chemistry to optimize the synthesis process, ensuring scalability for potential industrial applications.

Preliminary biological evaluations have revealed that 3-3,3-difluoro-1-(hydroxymethyl)cyclobutyl-3-hydroxy-1lambda6-thiolane-1,1-dione exhibits significant inhibitory activity against specific enzymes involved in inflammatory and metabolic pathways. In vitro studies using human cell lines have demonstrated its ability to modulate key signaling molecules, suggesting potential applications in treating inflammatory diseases and metabolic disorders. Further investigations are underway to assess its pharmacokinetic properties and toxicity profile, which are critical for its development as a therapeutic agent.

The compound's mechanism of action appears to involve the selective binding to active sites of target enzymes, thereby altering their catalytic activity. Molecular docking studies have provided insights into the interactions between 3-3,3-difluoro-1-(hydroxymethyl)cyclobutyl-3-hydroxy-1lambda6-thiolane-1,1-dione and its biological targets, highlighting the importance of its fluorine and hydroxyl groups in forming stable complexes. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

In conclusion, 3-3,3-difluoro-1-(hydroxymethyl)cyclobutyl-3-hydroxy-1lambda6-thiolane-1,1-dione represents a novel and versatile molecule with significant potential in drug discovery. Ongoing research aims to further explore its therapeutic applications, optimize its synthetic routes, and evaluate its safety and efficacy in preclinical models. The integration of computational and experimental approaches will be crucial in advancing this compound towards clinical development.